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3,4-Dihydro-4-oxoquinazoline-6-
Compound Name: S
carboxylic acid

Cat. No.: B1417650

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a
multitude of biologically active compounds. These are termed "privileged structures" due to
their ability to bind to a variety of biological targets with high affinity. The quinazolinone core, a
fused heterocyclic system comprising a benzene ring and a pyrimidine ring, is a quintessential
example of such a scaffold.[1][2] Its chemical formula is CBH6N20, and it exists in two primary
isomeric forms: 2-quinazolinone and 4-quinazolinone, with the 4-isomer being the more
common and extensively studied in drug discovery.[3][4]

The stability of the quinazolinone nucleus, combined with the synthetic accessibility of its
derivatives, has made it a cornerstone for the development of novel therapeutic agents.[2] The
versatility of this scaffold allows for substitutions at various positions, enabling chemists to fine-
tune the steric, electronic, and pharmacokinetic properties of the resulting molecules. This
guide provides a comprehensive review of the quinazolinone core, detailing its synthesis,
exploring its vast pharmacological potential, elucidating structure-activity relationships, and
examining its mechanisms of action.

The Core Structure

The fundamental structure of quinazolinone and its common isomer are depicted below. The
numbering system is critical for discussing substitutions and their impact on biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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